![molecular formula C18H18N4O2S B3013857 (E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]-2-phenylethenesulfonamide CAS No. 1173524-26-9](/img/structure/B3013857.png)
(E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]-2-phenylethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]-2-phenylethenesulfonamide, also known as DPPY, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPPY belongs to a class of compounds known as sulfonamides, which are widely used in medicinal chemistry due to their diverse biological activities.
Scientific Research Applications
Synthesis and Derivative Formation
- The compound serves as a building block for synthesizing a variety of heterocyclic derivatives, such as azole, pyrimidine, and pyran derivatives. These derivatives have potential applications in medicinal chemistry and drug development (Farag et al., 2011).
Antiproliferative Properties
- Certain derivatives of the compound have been found to exhibit antiproliferative activity against cancer cell lines. This suggests potential applications in cancer research and therapy (Bashandy et al., 2014).
Imaging Agent Development
- Some derivatives have shown high affinity and selectivity for peripheral benzodiazepine receptors, making them potential candidates for imaging agents in studying neurodegenerative disorders (Fookes et al., 2008).
Antioxidant and Antimicrobial Activities
- Pyrazolopyridine derivatives have exhibited significant antioxidant, antitumor, and antimicrobial activities. These properties are crucial for the development of new therapeutic agents (El‐Borai et al., 2013).
Corrosion Inhibition
- Certain pyrazole-pyridine compounds have been studied for their effectiveness as corrosion inhibitors, which is significant in material science and engineering (Bouklah et al., 2005).
Antimalarial Activity
- Derivatives connected to benzenesulfonamide moieties have shown activity against Plasmodium falciparum, indicating potential in antimalarial drug development (Silva et al., 2016).
Electronic Applications
- The compound has been used in the development of materials for organic light-emitting diodes (OLEDs), showcasing its utility in electronics and photonics (Li et al., 2016).
properties
IUPAC Name |
(E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S/c1-14-12-15(2)22(20-14)18-9-8-17(13-19-18)21-25(23,24)11-10-16-6-4-3-5-7-16/h3-13,21H,1-2H3/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEXAIUCMAJQGTI-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=C(C=C2)NS(=O)(=O)C=CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NN1C2=NC=C(C=C2)NS(=O)(=O)/C=C/C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyridin-3-yl]-2-phenylethenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.